Cas no 41935-71-1 (2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI))

• Product Name: 2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI)
• CAS No: 41935-71-1
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 927554
• PubChem ID: 54720146
• Update Time: 2025-10-24

2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI)
• 4-hydroxy-5-methyl-1H-pyridin-2-one
• 1,2-dihydro-4-hydroxy-5-methyl-2-oxopyridine
• 2,4-Dihydroxy-5-methylpyridine
• 4-hydroxy-5-methyl-1H-2-pyridone
• 4-hydroxy-5-methyl-2(1H)-pyridinone
• 4-Hydroxy-5-methyl-2-oxo-1,2-dihydropyridine
• 4-hydroxy-5-methyl-2-pyridone
• 4-hydroxy-5-methylpyridin-2(1H)-one
• hydroxy-4 methyl-5-1H-pyridone
• hydroxy-4 methyl-5-1H-pyridone-2
• 3-Deazathymine
• 2,4-dihydroxy-5-methyl-1,3-azine
• 4-hydroxy-5-methylpyrid-2-one
• DTXSID50716245
• DOTGZUGIZALMLZ-UHFFFAOYSA-N
• AKOS006307388
• 5-methylpyridine-2,4-diol
• DB-082434
• G64605
• SCHEMBL2333284
• BS-28216
• 41935-71-1

• Inchi： 1S/C6H7NO2/c1-4-3-7-6(9)2-5(4)8/h2-3H,1H3,(H2,7,8,9)
• InChI Key： DOTGZUGIZALMLZ-UHFFFAOYSA-N
• SMILES： OC1=CC(NC=C1C)=O

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (30 g/l) (25 º C),
• PSA: 53.35000
• LogP: 0.80120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI)

Exploring the Versatile Applications of 2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI) (CAS No. 41935-71-1)

2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI) (CAS No. 41935-71-1) is a fascinating heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridinone core structure with hydroxyl and methyl substituents, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug development and other high-value applications.

The molecular structure of 4-hydroxy-5-methyl-2(1H)-pyridinone features a six-membered aromatic ring containing one nitrogen atom, which contributes to its electron-rich nature and reactivity. This structural motif is particularly valuable in medicinal chemistry, where it serves as a key building block for various bioactive molecules. The presence of both hydroxyl and methyl groups at positions 4 and 5, respectively, enhances the compound's ability to participate in hydrogen bonding and other molecular interactions, making it an attractive scaffold for drug design.

In recent years, the pharmaceutical industry has shown growing interest in pyridinone derivatives like CAS 41935-71-1 due to their potential therapeutic applications. These compounds have demonstrated activity in various biological systems, with particular promise in the development of antimicrobial and anti-inflammatory agents. The compound's ability to chelate metal ions also makes it relevant in research targeting metal-related disorders and diagnostic applications.

The synthesis of 2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI) typically involves multi-step organic transformations, with researchers constantly optimizing routes for better yields and purity. Recent advancements in green chemistry have led to more sustainable production methods, addressing the growing demand for environmentally friendly synthetic processes. These developments are particularly relevant in today's climate-conscious research environment, where sustainable chemistry practices are becoming increasingly important.

Beyond pharmaceuticals, CAS 41935-71-1 finds applications in material science, where its unique electronic properties contribute to the development of advanced materials. The compound's conjugated system and functional groups make it suitable for creating novel polymers with specific optical or electronic characteristics. This versatility aligns well with current trends in smart material development and nanotechnology applications.

Quality control and analytical characterization of 4-hydroxy-5-methyl-2(1H)-pyridinone are crucial aspects of its commercial and research applications. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure the compound meets stringent purity standards required for various applications. These quality assurance measures are particularly important given the compound's use in sensitive applications like drug development.

The market for pyridinone-based compounds has seen steady growth, driven by increasing research activities and pharmaceutical demand. CAS 41935-71-1 occupies a niche but important position in this market, with suppliers offering various grades from research quantities to bulk industrial scales. The compound's stability and relatively straightforward storage requirements contribute to its commercial viability.

Recent scientific literature highlights innovative applications of 2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI) in areas such as molecular imaging and targeted drug delivery systems. These cutting-edge applications leverage the compound's specific chemical properties to address current challenges in precision medicine, a field that continues to gain momentum in medical research and treatment strategies.

Safety considerations for handling CAS 41935-71-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. These precautions align with modern laboratory safety standards and responsible research practices.

Future research directions for 4-hydroxy-5-methyl-2(1H)-pyridinone may explore its potential in emerging fields such as bioorthogonal chemistry and click chemistry applications. The compound's structural features make it a promising candidate for these innovative approaches, which are revolutionizing chemical biology and materials science. Such developments could significantly expand the utility of this already versatile molecule.

In conclusion, 2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI) (CAS No. 41935-71-1) represents an important building block in modern chemistry with diverse applications across multiple industries. Its unique structural features and chemical properties continue to inspire research and development efforts, particularly in the pharmaceutical sector. As scientific understanding of this compound deepens and synthetic methodologies improve, we can anticipate even broader applications and more efficient production processes for this valuable chemical entity.